[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]oxyphosphonic acid
[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]oxyphosphonic acid
2-deoxy-D-ribofuranose 1-phosphate is a 2-deoxyribose 1-phosphate with D-ribofuranose as the sugar. An intermediate in the metabolism of pyrimidine. It has a role as a fundamental metabolite. It derives from a D-ribofuranose. It is a conjugate acid of a 2-deoxy-D-ribofuranose 1-phosphate(2-).
2-Deoxy-D-ribofuranose 1-phosphate, also known as 2-deoxy-1-O-phosphono-D-ribofuranose or 2-deoxy-D-ribose 1-phosphoric acid, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. 2-Deoxy-D-ribofuranose 1-phosphate is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, 2-deoxy-D-ribofuranose 1-phosphate is primarily located in the cytoplasm. 2-Deoxy-D-ribofuranose 1-phosphate exists in all eukaryotes, ranging from yeast to humans. In humans, 2-deoxy-D-ribofuranose 1-phosphate is involved in the azathioprine action pathway, the thioguanine action pathway, the pyrimidine metabolism pathway, and the pentose phosphate pathway. 2-Deoxy-D-ribofuranose 1-phosphate is also involved in several metabolic disorders, some of which include molybdenum cofactor deficiency, the mitochondrial dna depletion syndrome pathway, the xanthinuria type II pathway, and adenosine deaminase deficiency.
2-Deoxy-D-ribofuranose 1-phosphate, also known as 2-deoxy-1-O-phosphono-D-ribofuranose or 2-deoxy-D-ribose 1-phosphoric acid, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. 2-Deoxy-D-ribofuranose 1-phosphate is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, 2-deoxy-D-ribofuranose 1-phosphate is primarily located in the cytoplasm. 2-Deoxy-D-ribofuranose 1-phosphate exists in all eukaryotes, ranging from yeast to humans. In humans, 2-deoxy-D-ribofuranose 1-phosphate is involved in the azathioprine action pathway, the thioguanine action pathway, the pyrimidine metabolism pathway, and the pentose phosphate pathway. 2-Deoxy-D-ribofuranose 1-phosphate is also involved in several metabolic disorders, some of which include molybdenum cofactor deficiency, the mitochondrial dna depletion syndrome pathway, the xanthinuria type II pathway, and adenosine deaminase deficiency.
Brand Name:
Vulcanchem
CAS No.:
17210-42-3
VCID:
VC0099291
InChI:
InChI=1S/C5H11O7P/c6-2-4-3(7)1-5(11-4)12-13(8,9)10/h3-7H,1-2H2,(H2,8,9,10)/t3-,4+,5?/m0/s1
SMILES:
C1C(C(OC1OP(=O)(O)O)CO)O
Molecular Formula:
C5H11O7P
Molecular Weight:
214.11 g/mol
[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]oxyphosphonic acid
CAS No.: 17210-42-3
Main Products
VCID: VC0099291
Molecular Formula: C5H11O7P
Molecular Weight: 214.11 g/mol
CAS No. | 17210-42-3 |
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Product Name | [4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]oxyphosphonic acid |
Molecular Formula | C5H11O7P |
Molecular Weight | 214.11 g/mol |
IUPAC Name | [(4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl] dihydrogen phosphate |
Standard InChI | InChI=1S/C5H11O7P/c6-2-4-3(7)1-5(11-4)12-13(8,9)10/h3-7H,1-2H2,(H2,8,9,10)/t3-,4+,5?/m0/s1 |
Standard InChIKey | KBDKAJNTYKVSEK-PYHARJCCSA-N |
Isomeric SMILES | C1[C@@H]([C@H](OC1OP(=O)(O)O)CO)O |
SMILES | C1C(C(OC1OP(=O)(O)O)CO)O |
Canonical SMILES | C1C(C(OC1OP(=O)(O)O)CO)O |
Physical Description | Solid |
Description | 2-deoxy-D-ribofuranose 1-phosphate is a 2-deoxyribose 1-phosphate with D-ribofuranose as the sugar. An intermediate in the metabolism of pyrimidine. It has a role as a fundamental metabolite. It derives from a D-ribofuranose. It is a conjugate acid of a 2-deoxy-D-ribofuranose 1-phosphate(2-). 2-Deoxy-D-ribofuranose 1-phosphate, also known as 2-deoxy-1-O-phosphono-D-ribofuranose or 2-deoxy-D-ribose 1-phosphoric acid, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. 2-Deoxy-D-ribofuranose 1-phosphate is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, 2-deoxy-D-ribofuranose 1-phosphate is primarily located in the cytoplasm. 2-Deoxy-D-ribofuranose 1-phosphate exists in all eukaryotes, ranging from yeast to humans. In humans, 2-deoxy-D-ribofuranose 1-phosphate is involved in the azathioprine action pathway, the thioguanine action pathway, the pyrimidine metabolism pathway, and the pentose phosphate pathway. 2-Deoxy-D-ribofuranose 1-phosphate is also involved in several metabolic disorders, some of which include molybdenum cofactor deficiency, the mitochondrial dna depletion syndrome pathway, the xanthinuria type II pathway, and adenosine deaminase deficiency. |
Synonyms | 2-deoxy-alpha-D-ribose 1-phosphate 2-deoxyribose 1-phosphate 2-deoxyribose 1-phosphate, (alpha-D-erythro)-isomer 2-deoxyribose 1-phosphate, (beta-D-erythro)-isome |
PubChem Compound | 439287 |
Last Modified | Nov 11 2021 |
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